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Compound of Interest

Compound Name: Aniline, 5-tert-pentyl-2-phenoxy-

Cat. No.: B11958710

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Aniline, 5-tert-pentyl-2-phenoxy-, and its
structurally similar derivatives, Aniline, 2-phenoxy-, and Aniline, 5-tert-butyl-2-phenoxy-. The
information is intended to assist researchers in understanding the key physicochemical
differences and potential biological activities of these compounds. Due to a lack of publicly
available, direct comparative studies, the biological performance section is based on general
structure-activity relationships observed in related phenoxyaniline derivatives.

Physicochemical Properties

The following table summarizes the key physicochemical properties of the target compound
and its selected analogs. These properties are crucial for predicting the behavior of these
compounds in biological systems and for designing experimental protocols.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b11958710?utm_src=pdf-interest
https://www.benchchem.com/product/b11958710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11958710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

- - Aniline, 5-tert-
Aniline, 5-tert- Aniline, 2-phenoxy-
Property butyl-2-phenoxy-
pentyl-2-phenoxy- (Analog 1)
(Analog 2)
3535-88-4 (for 5-tert-
butyl-2-
CAS Number 70289-36-0[1] 2688-84-8|2]

methoxyaniline, a

related structure)[3]

Molecular Formula C17H21NO[1] C12H11NO[2] Ci16H19NO
Molecular Weight 255.35 g/mol [1] 185.22 g/mol [2] 241.33 g/mol
- _ 353.7 °C at 760 .
Boiling Point 170 °C at 18 mmHg[2] Not available
mmHg[1]
Melting Point Not available 47-49 °C[2] Not available
Density 1.04 g/cm3[1] Not available Not available
XLogP3 5[1] 2.5[2] ~4.5 (estimated)
Hydrogen Bond Donor
1[1] 1[2] 1
Count
Hydrogen Bond
2[1] 2[2] 2

Acceptor Count

Synthesis and Logical Relationships

The synthesis of 5-tert-alkyl-2-phenoxyaniline derivatives generally follows a multi-step
process, as suggested by patent literature for related compounds. A generalized synthetic
workflow is depicted below.
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Starting Materials

4-tert-alkylphenol Reaction Step 1: Ether Synthesis
Formation of diaryl ether Reduction
Ulimann Condensation 5-tert-alkyl L
- (e.9., K2CO3, Cu catalyst) [ ” ] (e.9., Fe/HCI or H2/Pd-C)

Reaction Step 2: Reduction

Click to download full resolution via product page

A generalized synthetic pathway for 5-tert-alkyl-2-phenoxyanilines.

Potential Biological Activities and Comparative
Outlook

While direct comparative experimental data for these specific compounds is not readily
available, the broader class of phenoxyaniline derivatives has been investigated for various
biological activities, including herbicidal, fungicidal, and insecticidal properties.

e Structure-Activity Relationship (SAR) Insights: The introduction and size of the alkyl group at
the 5-position of the aniline ring can significantly influence the lipophilicity (as indicated by
the XLogP3 values) and steric profile of the molecule. This, in turn, is expected to affect the
compound's interaction with biological targets and its pharmacokinetic properties.

o Aniline, 2-phenoxy- (Analog 1): As the parent compound without the alkyl substituent, it
has the lowest molecular weight and lipophilicity. This might influence its absorption and
distribution in biological systems.

o Aniline, 5-tert-butyl-2-phenoxy- (Analog 2): The tert-butyl group is a bulky, lipophilic
substituent. Its presence is likely to increase the compound's affinity for hydrophobic
pockets in target proteins.

o Aniline, 5-tert-pentyl-2-phenoxy-: The tert-pentyl group is even larger and more lipophilic
than the tert-butyl group, which could further enhance interactions with hydrophobic
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targets, but might also lead to issues with solubility or metabolism.

o Potential Applications:

o Herbicidal Activity: Phenoxy-containing compounds are known classes of herbicides. The
variation in the alkyl group could modulate the herbicidal spectrum and potency.

o Fungicidal Activity: Some aniline derivatives are known to possess antifungal properties.
The lipophilicity of the tert-alkyl group may play a role in the disruption of fungal cell
membranes.

o Insecticidal Activity: Phenoxyaniline moieties have been incorporated into insecticides. The
specific alkyl group could influence the compound's neurotoxicity or other mechanisms of
insecticidal action.

Experimental Protocols

The following are generalized protocols for the preliminary screening of the herbicidal,
fungicidal, and insecticidal activities of the aniline derivatives.

A general procedure for the synthesis involves a two-step process:

» Ullmann Condensation: A mixture of the appropriately substituted 4-tert-alkylphenol, 1-
chloro-2-nitrobenzene, potassium carbonate, and a copper catalyst in a high-boiling solvent
(e.g., DMF or DMSO) is heated to afford the corresponding 5-tert-alkyl-2-
nitrophenoxybenzene intermediate. The reaction progress is monitored by TLC. After
completion, the product is isolated by extraction and purified by column chromatography.

e Reduction of the Nitro Group: The intermediate nitro compound is dissolved in a suitable
solvent (e.g., ethanol, ethyl acetate) and subjected to reduction. This can be achieved using
various methods, such as iron powder in the presence of an acid (e.g., HCI or acetic acid) or
catalytic hydrogenation with hydrogen gas and a palladium on carbon (Pd/C) catalyst. The
final product, the desired 5-tert-alkyl-2-phenoxyaniline, is then isolated and purified.

o Preparation of Test Solutions: The test compounds are dissolved in a suitable solvent (e.qg.,
DMSO) to prepare stock solutions. Serial dilutions are then made in a nutrient medium to
achieve the desired test concentrations.
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Seed Plating: Seeds of a model plant (e.g., Arabidopsis thaliana or cress) are surface-
sterilized and placed on agar plates containing the different concentrations of the test
compounds.

Incubation: The plates are incubated in a controlled environment (temperature, light, and
humidity).

Data Collection: After a set period (e.g., 7-14 days), the percentage of seed germination, root
length, and shoot length are measured.

Analysis: The ICso (half-maximal inhibitory concentration) values for each parameter are
calculated to compare the herbicidal potency of the compounds.

Preparation of Test Media: The test compounds are dissolved in a solvent and added to a
molten fungal growth medium (e.g., Potato Dextrose Agar, PDA) to achieve the desired final
concentrations.

Inoculation: A small plug of mycelium from a actively growing culture of a test fungus (e.g.,
Fusarium oxysporum, Botrytis cinerea) is placed in the center of the agar plates containing
the test compounds.

Incubation: The plates are incubated at an appropriate temperature for the specific fungus.
Data Collection: The diameter of the fungal colony is measured at regular intervals.

Analysis: The percentage of mycelial growth inhibition is calculated relative to a control
(medium with solvent only), and the ECso (half-maximal effective concentration) is
determined.

Test Organisms: A model insect species (e.qg., fruit flies, Drosophila melanogaster, or aphids)
is used.

Contact Bioassay:
o Test solutions of the compounds are prepared in a suitable volatile solvent (e.g., acetone).

o A known amount of the solution is applied topically to the dorsal thorax of the insects.
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o The treated insects are placed in a container with a food source.

o Mortality is recorded at specified time points (e.g., 24, 48, 72 hours).

» Ingestion Bioassay:
o The test compounds are incorporated into the insect's diet at various concentrations.
o Insects are allowed to feed on the treated diet.
o Mortality is recorded over time.

e Analysis: The LCso (lethal concentration for 50% of the population) or LDso (lethal dose for
50% of the population) is calculated to compare the insecticidal activity of the compounds.

Experimental and Logical Workflows

A logical workflow for the screening and evaluation of these aniline derivatives is presented
below.
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A workflow for the biological evaluation of aniline derivatives.

Disclaimer: The information provided in this guide is for research and informational purposes
only. The biological activities discussed are based on the general properties of related
compounds and should be confirmed through rigorous experimental testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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